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‘ Compound of Interest

Compound Name: Fmoc-Tyr(3,5-Cl2)-OH
CAS No.: 1391508-43-2
Cat. No.: B2793336

Get Quote

Q1: | substituted a single Tyrosine (Tyr) with 3,5-Dichlorotyrosine (CI2Y), and my peptide immediately formed an insoluble hydrogel. What is the phys

Al: The aggregation is driven by a synergistic combination of altered electrostatics, increased hydrophobicity, and the introduction of halogen bonding

» pKa Shift: The electronegative chlorine atoms withdraw electron density from the aromatic ring, drastically lowering the pKa of the phenolic hydroxy
exists predominantly as a phenoxide anion. Depending on the adjacent residues, this can create novel salt bridges that strongly cross-link peptide

+ Halogen Bonding & 1i—1t Stacking: Halogenation increases the degree of aromatic residue-driven aggregation. The chlorine atoms act as electron i
and lipophilicity of the residue, driving the peptide to self-assemble into highly ordered {3 -sheet structures to minimize aqueous exposure[2].

Table 1: Physicochemical Shift Induced by Tyrosine Chlorination

Amino Acid Variant Phenolic OH pKa Hydrophobicity
Tyrosine (Tyr) ~9.8 Moderate
3-Chlorotyrosine ~8.5 High
3,5-Dichlorotyrosine ~6.7 Very High

Data derived from kinetic and thermodynamic profiling of hypochlorous acid-modified peptides[1],[3].
Troubleshooting On-Resin Aggregation (SPPS)
Q2: My Solid-Phase Peptide Synthesis (SPPS) fails immediately after coupling CI2Y, resulting in truncated sequences. How do | prevent this?

A2: You are experiencing on-resin aggregation. The hydrophobic and halogen-bonding nature of CI2Y causes the growing peptide chains to collapse
sterically hides the N-terminal amine, causing subsequent Fmoc-deprotection and coupling steps to fail.

Protocol A: Self-Validating SPPS Optimization for CI2Y Peptides

Causality: Disrupting the hydrogen-bonding network and solvating the halogenated aromatic ring is required to keep the N-terminus available for acyl
Step 1: Resin Swelling Assessment (Validation Step)

« Transfer 10 mg of the stalled peptide-resin to a graduated glass vial.

¢ Add 1 mL of standard DMF. Measure the swollen bed volume.

« Validation: If the resin appears clumped or the volume is <70% of the theoretical swelling capacity, on-resin aggregation is confirmed[5].
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Step 2: Solvent Switch & Chaotropic Disruption

« Drain the DMF and replace it with a "Magic Mixture" (DCM/DMF/NMP 1:1:1 with 1% Triton X-100) or add a chaotropic salt (e.g., 0.8 M LiCl in DMF
« Causality: Li+ ions coordinate with the peptide backbone carbonyls, effectively breaking the inter-chain hydrogen bonds that stabilize the aggregate
Step 3: High-Temperature Coupling

« Perform the coupling of the residue immediately following CI2Y at an elevated temperature (50°C—60°C) using a microwave-assisted synthesizer o
» Causality: Thermal energy overcomes the kinetic barrier of the sterically hindered, aggregated state.

Step 4: Structural Disruption via Pseudoprolines

« If the sequence permits (e.g., if a Ser, Thr, or Cys is within 2-3 residues prior to the CI2Y), incorporate a pseudoproline dipeptide during synthesis.

« Validation: Perform a micro-cleavage (5 mg resin in 95% TFA for 2 hours). Analyze the supernatant via LC-MS. The presence of the target mass wi
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Workflow for diagnosing and resolving on-resin aggregation during SPPS of CI2Y peptides.
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Troubleshooting In-Solution Aggregation & Purification

Q3: After cleavage, my CI2Y-containing peptide precipitates in standard aqueous buffers. How can | solubilize it for biological assays without permane

A3: Because CI2Y lowers the pKa to ~6.7, the peptide's isoelectric point (pl) is fundamentally shifted. Furthermore, the strong halogen bonding create
pH and solvent polarity to break these interactions.

Protocol B: Self-Validating Solubilization Workflow

Causality: We must first exploit the altered pKa for electrostatic repulsion, then use specialized solvents to break hydrophobic/halogen bonds, and fin
Step 1: pH-Mediated Electrostatic Repulsion

« Suspend the peptide in sterile LC-MS grade water.

o Gradually adjust the pH to 8.0 - 8.5 using 0.1 M Ammonium Bicarbonate.

o Causality: At pH > 7.5, the CI2Y phenol group (pKa 6.7) is fully deprotonated into an anion[1]. The resulting negative charge induces electrostatic r
Step 2: Fluorinated Solvent Disruption (If Step 1 Fails)

« If the solution remains cloudy, lyophilize the suspension to dryness.

* Re-dissolve the peptide in 10-20% Hexafluoro-2-propanol (HFIP) or minimal DMSO, then dilute dropwise into your working buffer.

« Causality: HFIP is a strong hydrogen-bond donor that highly effectively disrupts B -sheet aggregates without permanently destroying the peptide's |
Step 3: Chaotropic Rescue (Last Resort)

» Dissolve the pelletin 6 M Guanidine Hydrochloride (GdnHCI) or 8 M Urea[5].

» Causality: These strong chaotropes strip the hydration shell and break all non-covalent interactions. Note: You must remove these via dialysis or S|
Step 4: State-Validation via Dynamic Light Scattering (DLS)

« Validation: Do not assume a visually clear solution is monomeric; it may contain soluble oligomers. Transfer 50 L of the dissolved peptide to a low

« Measure the hydrodynamic radius. A Polydispersity Index (PDI) of < 0.2 and a single size peak corresponding to the theoretical monomeric weight
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Stepwise solubilization and validation logic for aggregated Cl2Y-containing peptides.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/lBulk Grade? Request Custom Synthesis Quote

BenchChem Contact

T . . . A . Address: 3281 E (
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress

in science and industry. Ontario, CA 9176
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Email: info@benc
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